N-(5-chloro-2-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C17H15ClN2O5S/c1-10(16(21)19-13-9-11(18)7-8-14(13)25-2)20-17(22)12-5-3-4-6-15(12)26(20,23)24/h3-10H,1-2H3,(H,19,21)
• InChI Key: FMGOJPXLQGQGRA-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C=CC(=C1)Cl)OC)N2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C17H15ClN2O5S
• Molecular Weight: 394.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide is a useful research compound. Its molecular formula is C17H15ClN2O5S and its molecular weight is 394.8 g/mol. The purity is usually 95%.
The exact mass of the compound N-(5-chloro-2-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide is 394.0390205 g/mol and the complexity rating of the compound is 665. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

The primary target of this compound is the mutant phosphatidylinositol 3-kinase (PI3K) alpha . PI3K is a family of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which makes it a key player in the development of cancers .

Mode of Action

The compound acts as a highly selective inhibitor and degrader of mutant PI3K alpha . It binds to the PI3K alpha, inhibiting its activity and leading to its degradation . This disrupts the PI3K signaling pathway, which is often overactive in cancer cells, thereby inhibiting tumor growth .

Biochemical Pathways

The PI3K pathway plays a crucial role in the regulation of cell cycle and survival. When this compound inhibits PI3K alpha, it disrupts this pathway, leading to a decrease in cell proliferation and survival . This can result in the inhibition of tumor growth and potentially lead to tumor shrinkage .

Pharmacokinetics

The pharmacokinetic properties of this compound are currently under investigation. It is known that the compound is well-tolerated and adverse events are consistent with the known safety profiles of each individual agent .

Result of Action

The inhibition of the PI3K pathway by this compound leads to a decrease in cell proliferation and survival, which can inhibit tumor growth . In clinical trials, the combination of this compound with other drugs has shown a statistically significant and clinically meaningful improvement in progression-free survival in patients with PIK3CA-mutated, hormone receptor (HR)-positive, HER2-negative, endocrine-resistant, locally advanced or metastatic breast cancer .